Cas no 2649085-47-0 (1,2,3-Trifluoro-5-(isocyanatomethyl)benzene)

• Product Name: 1,2,3-Trifluoro-5-(isocyanatomethyl)benzene
• CAS No: 2649085-47-0
• MF: C₈H₄F₃NO
• MW: 187.118672370911
• CID: 5819799
• PubChem ID: 165881927
• Update Time: 2023-11-20

1,2,3-Trifluoro-5-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2649085-47-0
• EN300-1820701
• 1,2,3-trifluoro-5-(isocyanatomethyl)benzene
• 1,2,3-Trifluoro-5-(isocyanatomethyl)benzene

• Inchi： 1S/C8H4F3NO/c9-6-1-5(3-12-4-13)2-7(10)8(6)11/h1-2H,3H2
• InChI Key： WAAVYAGSDUZILF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CN=C=O)F)F

Computed Properties

• Exact Mass: 187.02449824g/mol
• Monoisotopic Mass: 187.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.4Ų